Cas no 56288-95-0 (Benzenamine,N-ethyl-2-methyl-5-nitro-)

• Product Name: Benzenamine,N-ethyl-2-methyl-5-nitro-
• CAS No: 56288-95-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 367527
• PubChem ID: 91791
• Update Time: 2025-04-19

Benzenamine,N-ethyl-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-ethyl-2-methyl-5-nitro-
• N-ethyl-2-methyl-5-nitroaniline
• N-ethyl-5-nitro-o-toluidine
• SCHEMBL5982382
• 56288-95-0
• N-Ethyl-2-methyl-5-nitroaniline #
• AKOS009156092
• DVS97Y7J7B
• 2-Ethylamino-4-nitrotoluene
• DTXSID0069092
• JGBJNRPKVSUFSM-UHFFFAOYSA-N
• NS00033494
• EINECS 260-096-7
• Benzenamine, N-ethyl-2-methyl-5-nitro-
• N-ETHYL-2-METHYL-5-NITROBENZENAMINE
• UNII-DVS97Y7J7B

• Inchi： 1S/C9H12N2O2/c1-3-10-9-6-8(11(12)13)5-4-7(9)2/h4-6,10H,3H2,1-2H3
• InChI Key： JGBJNRPKVSUFSM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)NCC)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes